Cas no 92352-24-4 (3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide)

• Product Name: 3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide
• CAS No: 92352-24-4
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• MDL: MFCD20275076
• CID: 1040644
• PubChem ID: 3649375
• Update Time: 2025-11-06

3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 5-(Furan-2-yl)-1H-pyrazole-3-carbohydrazide
• 3-(2-Furyl)-1H-pyrazole-5-carbohydrazide
• 5-(2-furanyl)- 1H-Pyrazole-3-carboxylic acid hydrazide
• HMS2621I14
• Z57091717
• CS-0270913
• 3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide
• MFCD01913925
• WDPPKVUTTXCXMM-UHFFFAOYSA-N
• SB61163
• F1126-0955
• SMR000312114
• 92352-24-4
• AKOS000265359
• 5-Furan-2-yl-2H-pyrazole-3-carboxylic acid, hydrazide
• CHEMBL1730410
• MLS000682757
• AS-64824
• FT-0719277
• EN300-110876
• DTXSID10394644
• STK501838
• ALBB-006561
• G54790
• 5-(furan-2-yl)-2H-pyrazole-3-carbohydrazide
• DB-079287
• BBL037286

• MDL： MFCD20275076
• Inchi： 1S/C8H8N4O2/c9-10-8(13)6-4-5(11-12-6)7-2-1-3-14-7/h1-4H,9H2,(H,10,13)(H,11,12)
• InChI Key： WDPPKVUTTXCXMM-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=CC(C(NN)=O)=NN1

Computed Properties

• Exact Mass: 192.06472551g/mol
• Monoisotopic Mass: 192.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 96.9Ų

3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide

Recent Advances in the Study of 3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide (CAS: 92352-24-4) in Chemical Biology and Pharmaceutical Research

3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide (CAS: 92352-24-4) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its furan and pyrazole moieties, exhibits a unique chemical structure that makes it a promising candidate for the development of novel therapeutic agents. Recent studies have explored its synthesis, biological activities, and mechanistic insights, highlighting its versatility in targeting various disease pathways.

One of the key areas of research involving 3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide is its role as a scaffold for designing enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. The study utilized molecular docking and kinetic assays to elucidate the binding interactions between the compound and CDK2, revealing a high affinity and selectivity profile. These findings suggest potential applications in cancer therapy, particularly for tumors with dysregulated cell cycle progression.

In addition to its anticancer properties, 3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide has also been investigated for its antimicrobial potential. A recent preprint on bioRxiv reported that this compound and its analogs exhibit broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays. These results underscore the compound's potential as a lead structure for developing new antibiotics to address the growing threat of antimicrobial resistance.

Another notable application of 3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide is in the field of neurodegenerative diseases. Research published in ACS Chemical Neuroscience in 2024 explored the neuroprotective effects of this compound in models of Alzheimer's disease. The study found that the compound reduces amyloid-beta aggregation and mitigates oxidative stress in neuronal cells, possibly through modulation of the Nrf2-ARE pathway. These findings open new avenues for developing small-molecule therapeutics targeting protein misfolding disorders.

The synthetic accessibility of 3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide has also been a focus of recent investigations. A 2023 paper in Organic & Biomolecular Chemistry described an efficient, one-pot synthesis method for this compound using microwave-assisted reactions, achieving yields of over 85%. This methodological advancement is expected to facilitate further structure-activity relationship (SAR) studies and the development of optimized derivatives with enhanced pharmacological properties.

Despite these promising developments, challenges remain in the clinical translation of 3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic medicinal chemistry optimization. Current research efforts are focusing on prodrug strategies and formulation approaches to improve the pharmacokinetic profile of this compound class.

In conclusion, 3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide (CAS: 92352-24-4) represents a versatile scaffold with diverse therapeutic potential. Recent studies have illuminated its mechanisms of action across multiple disease areas, from oncology to infectious diseases and neurodegeneration. As synthetic methodologies advance and our understanding of its biological interactions deepens, this compound is poised to play an increasingly important role in drug discovery pipelines. Future research directions may include combinatorial chemistry approaches to expand its chemical space and the development of targeted delivery systems to enhance its therapeutic index.